Cas no 54804-10-3 (Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester)

• Product Name: Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
• CAS No: 54804-10-3
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 353638
• Update Time: 2024-01-28

Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
• MWCPMVGNNCNZPM-UHFFFAOYSA-N
• Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester (9CI)

• MDL： MFCD09972084
• Inchi： 1S/C8H13NO2S/c1-4-11-8(10)7(6(2)3)9-5-12/h6-7H,4H2,1-3H3
• InChI Key： MWCPMVGNNCNZPM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(N=C=S)C(C)C

Computed Properties

• Exact Mass: 187.06679
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 249.0±23.0 °C(Predicted)
• PSA: 38.66